Cas no 192218-04-5 (4-[[(4-methyl-1-piperazinyl)sulfonyl]methyl]Benzenamine)

• Product Name: 4-[[(4-methyl-1-piperazinyl)sulfonyl]methyl]Benzenamine
• CAS No: 192218-04-5
• MF: C₁₂H₁₉N₃O₂S
• MW: 269.363161325455
• CID: 2114144
• PubChem ID: 28104925
• Update Time: 2025-04-21

4-[[(4-methyl-1-piperazinyl)sulfonyl]methyl]Benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-[[(4-methyl-1-piperazinyl)sulfonyl]methyl]Benzenamine
• SCHEMBL4725945
• AKOS005853400
• DA-21732
• 192218-04-5

• Inchi： 1S/C12H19N3O2S/c1-14-6-8-15(9-7-14)18(16,17)10-11-2-4-12(13)5-3-11/h2-5H,6-10,13H2,1H3
• InChI Key： ZDXRZGWCKKHBFO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)N)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 269.11979803Da
• Monoisotopic Mass: 269.11979803Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75Ų